Cas no 1997829-44-3 (1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl-)

• Product Name: 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl-
• CAS No: 1997829-44-3
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 5285366
• Update Time: 2025-10-30

1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl-

• Inchi： 1S/C8H13ClN2/c1-7-6-8(4-3-5-9)10-11(7)2/h6H,3-5H2,1-2H3
• InChI Key： XNUBSCUKKIWXPW-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(CCCCl)=N1

Additional information on 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl-

1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- (CAS No. 1997829-44-3): A Comprehensive Overview

1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- (CAS No. 1997829-44-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential applications in drug discovery. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

The chemical structure of 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- is characterized by a pyrazole ring with a 3-chloropropyl substituent at the 3-position and methyl groups at the 1- and 5-positions. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various applications. The chloropropyl group can undergo further chemical modifications, enhancing its potential for use in drug design and development.

Synthesis of 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- can be achieved through several routes. One common method involves the reaction of 3-chloropropylamine with a suitable pyrazole precursor in the presence of appropriate catalysts and solvents. Another approach involves the condensation of a substituted hydrazine with an appropriate aldehyde or ketone followed by subsequent derivatization steps to introduce the desired substituents. These synthetic strategies provide flexibility in terms of scale-up and optimization for industrial production.

The biological properties of 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising lead for the development of new therapeutic agents. Studies have also demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight its potential utility in treating conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- has shown promise in neuropharmacology. Preclinical studies have indicated that it can modulate neurotransmitter systems and may have applications in treating neurological disorders such as anxiety and depression. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve interactions with specific receptors and signaling pathways in the brain.

The pharmacokinetic profile of 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- is another important aspect that has been studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it suitable for both oral and parenteral administration routes. Furthermore, its low toxicity profile and good safety margin enhance its potential as a therapeutic agent.

In the context of drug discovery and development, 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- has been used as a scaffold for the design of novel compounds with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its pharmacological effects. These insights have guided the rational design of derivatives with improved potency and selectivity.

Recent advancements in computational chemistry have also contributed to our understanding of 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl-. Molecular modeling and docking studies have provided valuable insights into its interactions with target proteins and receptors. These computational tools have facilitated the identification of new lead compounds with optimized pharmacological profiles.

In conclusion, 1H-Pyrazole, 3-(3-chloropropyl)-1,5-dimethyl- (CAS No. 1997829-44-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery of new therapeutic agents.